Cas no 5499-69-4 (5-(Dimethylamino)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-(Dimethylamino)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
• CAS No: 5499-69-4
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 5026674
• Update Time: 2023-08-25

5-(Dimethylamino)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Dimethylamino)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C13H15N3O/c1-10-12(9-17)13(15(2)3)16(14-10)11-7-5-4-6-8-11/h4-9H,1-3H3
• InChI Key： NJDSPCHTYKBODV-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=NN(C2C=CC=CC=2)C=1N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• XLogP3: 2.2
• Topological Polar Surface Area: 38.1